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Compound of Interest

Compound Name: Activated DPG Subunit

Cat. No.: B12397998

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling, storage, and disposal of Activated DPG Subunit. The following procedural guidance
is designed to ensure the safe execution of experimental workflows involving this compound,
which is utilized in the synthesis of exon jumping oligomer conjugates for research in muscular
dystrophy.

Immediate Safety Information

Activated DPG Subunit is a complex organic molecule (Chemical Formula: C51H53CIN7O7P,
CAS Number: 1155309-89-9) used in specialized biochemical applications. While a
comprehensive hazard classification is not currently available, it is imperative to handle this
compound with the utmost care, adhering to standard laboratory safety protocols for handling
potentially hazardous chemicals.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table
summarizes the required PPE for handling Activated DPG Subunit.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn at all times.
Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against splashes or airborne

particles.

Body Protection

Laboratory coat

A flame-retardant lab coat is
recommended. Ensure it is

fully buttoned.

Respiratory Protection

Fume hood

All handling of the solid
compound and its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or

vapors.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact , . o
clothing. Seek medical attention if irritation

persists.[1]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o ] ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Move the person to fresh air. If breathing is

Inhalation o ) ] )
difficult, provide oxygen. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
_ vermiculite, sand) and place in a sealed
spil container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Operational and Disposal Plans
Handling and Storage

» Handling: Always handle Activated DPG Subunit in a well-ventilated area, preferably within
a chemical fume hood.[1] Avoid the formation of dust and aerosols. Use non-sparking tools
and take precautionary measures against static discharge.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place at -20°C.
[2][3] Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
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All waste containing Activated DPG Subunit must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste Collect in a clearly labeled, sealed container.

Collect in a labeled, sealed, and chemical-
Liquid Waste resistant container. Do not mix with other waste

streams unless compatibility is known.

All disposables (e.g., pipette tips, gloves,
) ) absorbent pads) that have come into contact
Contaminated Materials ) )
with the compound should be disposed of as

hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact
your institution's environmental health and safety office for specific guidance.

Experimental Protocols

Activated DPG Subunit is a key reagent in the synthesis of antisense oligonucleotides (ASOs)
designed for exon skipping. The following is a generalized workflow for the synthesis of an ASO
conjugate using the phosphoramidite method.

General Workflow for ASO Conjugate Synthesis
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Caption: Generalized workflow for the synthesis of an ASO conjugate.

Signaling Pathway

The ASO conjugates synthesized using Activated DPG Subunit are designed to modulate
pre-mRNA splicing, a critical step in gene expression. In the context of Duchenne muscular
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dystrophy, the goal is to induce the skipping of a specific exon in the dystrophin gene to restore
the reading frame and produce a shorter, but still functional, dystrophin protein.

Mechanism of Action: Exon Skipping

Dystrophin Pre-mRNA

Exon 49
ASO Conjugate
Exon 50 (Synthesized with Activated DPG Subunit)
Binds to Exon 51
\ 4
Exon 51
Splicing
\
L. Aberrant Splicing . -

Exon 52 Normal Splicing (e.g., Exon 50 deletion) Therapeutic Exon Skipping

Mature mRNA

\/ \

In-frame mRNA Out-of-frame mRNA In-frame mRNA

Dystrophin|Protein

Functional Dystrophin Non-functional Truncated Protein Shorter, Functional Dystrophin
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Caption: Mechanism of therapeutic exon skipping in Duchenne muscular dystrophy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-activated-dpg-subunit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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